Cas no 1036518-53-2 (4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid)

• Product Name: 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid
• CAS No: 1036518-53-2
• MF: C₁₂H₁₁ClN₂O₅S
• MW: 330.744140863419
• CID: 5069108
• Update Time: 2025-06-12

4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-chloro-4-methoxyphenyl)sulfamoyl]-1H-pyrrole-2-carboxylic acid
• Z994090224
• 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid

• Inchi： 1S/C12H11ClN2O5S/c1-20-11-3-2-7(4-9(11)13)15-21(18,19)8-5-10(12(16)17)14-6-8/h2-6,14-15H,1H3,(H,16,17)
• InChI Key： NGEUBLTVGAUUHY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NS(C1=CNC(C(=O)O)=C1)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 1.7
• Topological Polar Surface Area: 117

4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid

4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid (CAS No. 1036518-53-2): An Overview

4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid (CAS No. 1036518-53-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure and functional groups, holds potential for various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid is a derivative of pyrrole, a five-membered heterocyclic compound with a nitrogen atom. The structure of this compound is notable for its inclusion of a sulfamoyl group and a substituted phenyl ring. The presence of the 3-chloro-4-methoxyphenyl substituent imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical reactions.

The molecular formula of 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid is C₁₅H₁₃ClN₂O₄S, with a molecular weight of approximately 350.79 g/mol. The compound is typically found as a white crystalline solid at room temperature and is soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in pharmaceutical formulations.

Biological Activities and Mechanisms of Action

4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid has been extensively studied for its biological activities, particularly its anti-inflammatory and immunomodulatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in both in vitro and in vivo models.

The mechanism by which 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid exerts its anti-inflammatory effects involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways. NF-κB is a key transcription factor involved in the regulation of immune responses and inflammation. By inhibiting the activation of NF-κB, this compound can reduce the expression of pro-inflammatory genes, thereby alleviating inflammation.

In addition to its anti-inflammatory properties, 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid has also shown potential as an antiproliferative agent. Studies have demonstrated that it can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are attributed to the compound's ability to induce apoptosis through the activation of caspase-dependent pathways.

Clinical Applications and Research Developments

The therapeutic potential of 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid has led to several clinical trials aimed at evaluating its efficacy and safety in treating various diseases. One notable area of focus is its application in the treatment of rheumatoid arthritis (RA), an autoimmune disease characterized by chronic inflammation and joint damage.

A recent phase II clinical trial involving patients with RA showed promising results, with significant reductions in disease activity scores and improvements in patient-reported outcomes. The trial also demonstrated that the compound was well-tolerated, with no serious adverse events reported. These findings have paved the way for further clinical investigations to confirm its efficacy and safety profile.

Beyond RA, there is growing interest in exploring the potential of 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid for other inflammatory conditions such as psoriasis, Crohn's disease, and multiple sclerosis. Preclinical studies have provided encouraging evidence supporting its use in these conditions, highlighting its broad-spectrum anti-inflammatory activity.

Synthesis and Production Methods

The synthesis of 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid involves several steps that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 3-chloro-4-methoxybenzenesulfonyl chloride with 1H-pyrrole-2-carboxylic acid followed by sulfonation to introduce the sulfamoyl group.

The choice of solvents and catalysts plays a crucial role in optimizing the synthesis process. For example, using polar aprotic solvents such as N,N-dimethylformamide (DMF) or DMSO can enhance reaction efficiency while minimizing side reactions. Additionally, the use of mild bases like triethylamine or pyridine can help control protonation steps during the synthesis.

To ensure high purity levels suitable for pharmaceutical applications, advanced purification techniques such as column chromatography or crystallization are often employed. These methods help remove impurities and by-products that could affect the compound's biological activity or safety profile.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more clinical data becomes available, it is likely that this compound will find broader use in treating various inflammatory and autoimmune diseases.

In conclusion, 4-(3-Chloro-4-methoxyphenyl)sulfamoyl-1H-pyrrole-2-carboxylic Acid (CAS No. 1036518-53-2) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory agent makes it an attractive target for further research and clinical trials. As scientists continue to explore its properties and applications, it is expected that this compound will play an increasingly important role in advancing medical treatments for inflammatory conditions.